Niobium pentachloride

• IUPAC Name: niobium(5+);pentachloride
• InChI: InChI=1S/5ClH.Nb/h5*1H;/q;;;;;+5/p-5
• InChI Key: YHBDIEWMOMLKOO-UHFFFAOYSA-I
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Nb+5]
• Molecular Formula: Cl5Nb
• Molecular Weight: 270.2 g/mol
• CAS No.: 10026-12-7

Description

Niobium pentachloride, also known as niobium (V) chloride, is a yellow crystalline solid with the chemical formula NbCl₅. It is highly deliquescent and hydrolyzes in air, often resulting in contamination with small amounts of niobium oxychloride. This compound is primarily used as a precursor to other niobium compounds and serves as a potent Lewis acid in various chemical reactions .

Synthetic Routes and Reaction Conditions:

Direct Chlorination of Niobium Metal: Industrially, this compound is produced by directly chlorinating niobium metal at temperatures ranging from 300 to 350°C. The reaction is as follows: [ 2 \text{Nb} + 5 \text{Cl}_2 \rightarrow 2 \text{NbCl}_5 ]

Chlorination of Niobium Pentoxide: In laboratory settings, this compound can be synthesized from niobium pentoxide (Nb₂O₅) using thionyl chloride or by chlorination in the presence of carbon at 300°C. The reaction with thionyl chloride is: [ \text{Nb}_2\text{O}_5 + 5 \text{SOCl}_2 \rightarrow 2 \text{NbCl}_5 + 5 \text{SO}_2 ]

Mechanism of Action

Target of Action

Niobium pentachloride (NbCl5) is a powerful activating agent that primarily targets cycloenones . It is often used as a precursor to other compounds of niobium .

Mode of Action

This compound interacts with its targets through a process known as activation. In the presence of this compound, cycloenones undergo Diels-Alder or conjugate addition reactions . Furthermore, this compound can form mixed chloro-aryloxide compounds .

Biochemical Pathways

It is known that the compound plays a significant role in the formation of niobium oxo clusters . These clusters are formed through a process known as esterification, which involves the release of water molecules that react with niobium atoms .

Pharmacokinetics

It is known that the compound is a yellow crystalline solid that hydrolyzes in air . It is often used in its solid form and may be purified by sublimation .

Result of Action

The activation of cycloenones by this compound results in the formation of Diels-Alder or conjugate addition products . Additionally, the compound can form mixed chloro-aryloxide compounds . In the context of niobium oxo cluster formation, this compound leads to the creation of clusters with different nuclearities .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and humidity . For instance, the solvothermal synthesis of this compound in benzyl alcohol, which leads to the formation of niobium oxo clusters, is influenced by the reaction temperature .

Chemical Reactions Analysis

Niobium pentachloride undergoes various types of chemical reactions, including:

Hydrolysis: When exposed to moist air, this compound hydrolyzes, releasing hydrogen chloride and forming hydrated niobium pentoxide or niobic acid.

Substitution Reactions: this compound acts as a Lewis acid and can catalyze the ring-opening of epoxides, forming chlorohydrins, 1,2-diols, and other products depending on the substrate and reaction conditions.

Formation of Complexes: It forms mixed chloro-aryloxide compounds and can create adducts with pyridine or phosphine, resulting in distorted six-coordinate geometries.

Scientific Research Applications

Niobium pentachloride has a wide range of applications in scientific research:

Catalysis: It is used as a Lewis acid catalyst in organic synthesis, particularly in the activation of alkenes for carbonyl-ene reactions and the Diels-Alder process.

Material Science: It serves as a precursor for the synthesis of niobium-based materials, such as niobium oxide microspheres and titanium niobium oxide nanoparticles, which are used in lithium-ion batteries.

Optoelectronics: this compound is employed in the preparation of red phosphors for white light-emitting diode devices and in the synthesis of fluorescein dye derivatives for dye-sensitized solar cells.

Comparison with Similar Compounds

Niobium pentachloride is similar to other group 5 metal chlorides, such as:

Tantalum (V) chloride (TaCl₅): Both compounds are strong Lewis acids and share similar structural properties. this compound is more commonly used in organic synthesis due to its higher reactivity.

Vanadium (IV) chloride (VCl₄): While also a Lewis acid, vanadium (IV) chloride has different oxidation states and reactivity patterns compared to this compound.

Niobium (III) chloride (NbCl₃) and Niobium (IV) chloride (NbCl₄): These lower oxidation state chlorides of niobium have distinct chemical properties and applications compared to this compound.

This compound stands out due to its high Lewis acidity and versatility in catalyzing a wide range of organic reactions, making it a valuable reagent in both academic and industrial research.

Customer Q & A

Q1: What is the molecular formula and weight of niobium pentachloride?

A1: The molecular formula of this compound is NbCl5, and its molecular weight is 270.17 g/mol.

Q2: What is the structure of this compound?

A2: this compound exists as a dimer (Nb2Cl10) in the solid state, exhibiting a bioctahedral structure with two bridging chlorine atoms. [] In the gas phase, it exists as a monomer with a trigonal bipyramidal geometry. []

Q3: What spectroscopic data is available for this compound?

A3: Research has utilized several spectroscopic techniques to characterize NbCl5. Nuclear Quadrupole Resonance (NQR) spectroscopy revealed chlorine and niobium resonances, providing insights into bonding characteristics. [, ] Raman spectroscopy, in conjunction with normal coordinate analysis, has been employed to study NbCl5 complexes, specifically those with phosphoryl chloride (POCl3), elucidating vibrational modes and bonding interactions. [] Infrared (IR) spectroscopy has also been used to identify characteristic functional groups in NbCl5 and its derivatives. [, ]

Q4: How does this compound react with water vapor?

A4: [] When exposed to moist air, this compound undergoes hydrolysis, releasing hydrogen chloride (HCl) and forming hydrated niobium pentoxide (niobic acid). The reaction rate is controlled by water diffusion across an intermediate product layer.

Q5: Can this compound be used in the presence of sodium chloride?

A5: [] Yes, sodium chloride plays a crucial role in separating this compound from iron chloride. It forms a stable complex with NbCl5 (sodium hexachloroniobate), facilitating the purification of niobium compounds.

Q6: Is this compound stable in air?

A6: [, ] this compound is highly sensitive to moisture and readily hydrolyzes in air. Proper handling requires an inert atmosphere, such as nitrogen, to prevent degradation. Glove box setups have been devised to ensure the stability of NbCl5 during experimental procedures.

Q7: What are the catalytic applications of this compound?

A7: this compound serves as a versatile Lewis acid catalyst in various organic reactions:

• Protection and Deprotection: NbCl5 catalyzes the formation and cleavage of protecting groups in organic synthesis. []
• Reduction: It facilitates the reduction of organic compounds, expanding its synthetic utility. []
• Cyclization: NbCl5 promotes cyclization reactions, enabling the synthesis of complex cyclic molecules. [, , ]
• Addition Reactions: It catalyzes addition reactions, including Diels-Alder and conjugate additions, showcasing its versatility in building molecular complexity. [, ]
• Substitution Reactions: NbCl5 facilitates substitution reactions, providing an alternative pathway for modifying organic molecules. []
• Rearrangement Reactions: It mediates rearrangement reactions, offering a way to access structurally diverse compounds. []

Q8: How does this compound compare to other Lewis acid catalysts like tantalum pentachloride in terms of activity and selectivity?

A8: [] Research indicates that this compound often exhibits higher catalytic activity and selectivity compared to tantalum pentachloride. For example, in the alkylation of anisole with tert-butanol, NbCl5 demonstrated superior performance in terms of yield and para-selectivity.

Q9: Can this compound be used as a heterogeneous catalyst?

A9: [] Yes, NbCl5 can be immobilized on solid supports, such as perlite, to create heterogeneous catalysts. This approach offers advantages like recyclability, simplified workup procedures, and reduced waste generation.

Q10: How is this compound activated as an ethylene polymerization catalyst?

A10: [] The catalytic activity of NbCl5 in ethylene polymerization is significantly enhanced by the addition of oxygen donor ligands. This modification results in the formation of more active catalytic species, leading to improved polymerization performance.

Q11: Have computational methods been applied to study this compound?

A11: [] Yes, Density Functional Theory (DFT) calculations have been employed to investigate the reaction mechanisms of multicomponent reactions catalyzed by NbCl5. These studies provide valuable insights into the energetics of reactive intermediates and transition states, furthering our understanding of the catalytic process.

Q12: Is there information available on the structure-activity relationship (SAR) of this compound derivatives in catalysis?

A12: [] Research on ethylene polymerization using NbCl5 derivatives with various oxygen donor ligands has revealed valuable SAR insights. Mononuclear complexes generally exhibit higher catalytic activity compared to dinuclear counterparts. Additionally, the presence of specific oxygen donors significantly impacts catalytic activity, polymer molecular weight, and other polymerization characteristics.

Q13: What are the applications of this compound in material science?

A13: [, , ] NbCl5 serves as a precursor for synthesizing various niobium-containing materials, including:

Q14: Are there any environmental concerns associated with this compound?

A14: While specific details on the environmental impact of NbCl5 are limited in the provided research, it's important to note that it's a moisture-sensitive compound that hydrolyzes to release hydrogen chloride (HCl), a corrosive and toxic gas. [] Responsible handling, use, and disposal are crucial to minimize potential environmental risks.

Q15: What analytical techniques are commonly used to characterize this compound and its derivatives?

A15: Researchers employ a range of analytical techniques to characterize NbCl5 and its related compounds:

• X-ray Diffraction (XRD): This technique is crucial for determining the crystal structure and phase identification of NbCl5-derived materials, such as NbN and Nb2O5. [, , , ]
• X-ray Photoelectron Spectroscopy (XPS): XPS provides information about the elemental composition and chemical states of niobium and other elements in thin films and materials. []
• Scanning Electron Microscopy (SEM): SEM visualizes the surface morphology and microstructure of NbCl5-derived materials, offering insights into particle size, shape, and distribution. [, , ]
• Transmission Electron Microscopy (TEM): TEM provides high-resolution imaging of the internal structure and morphology of nanomaterials, enabling a deeper understanding of their properties. []
• Energy-Dispersive X-ray Spectroscopy (EDAX): EDAX analysis, often coupled with SEM or TEM, determines the elemental composition of materials, confirming the presence of niobium and other elements. []
• Brunauer-Emmett-Teller (BET) Surface Area Measurements: BET analysis quantifies the surface area and porosity of materials, which are critical parameters for applications like catalysis and gas separation. [, ]